Cas no 519169-07-4 (Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI))
519169-07-4 structure
Product Name:Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI)
CAS No:519169-07-4
MF:C8H6ClNS
MW:183.657939434052
CID:1022765
PubChem ID:4172653
Update Time:2025-04-20
Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI)
- 2-Chloro-1-isothiocyanato-3-methylbenzene
- AC1N5JIR
- AG-F-76419
- BENZENE, 2-CHLORO-1-ISOTHIOCYANATO-3-METHYL-
- CTK4J5115
- MolPort-004-748-204
- STL280129
- 519169-07-4
- SCHEMBL17649855
- 2-Chloro-3-methylphenyl Isothiocyanate
- DB-273922
- DTXSID30400251
- AKOS016366652
- MFCD03348079
- SY329280
-
- Inchi: 1S/C8H6ClNS/c1-6-3-2-4-7(8(6)9)10-5-11/h2-4H,1H3
- InChI Key: XQQWTOJRRSBQOL-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C)N=C=S
Computed Properties
- Exact Mass: 182.9909481g/mol
- Monoisotopic Mass: 182.9909481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.4Ų
Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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